Cas no 2228412-80-2 ((2,6-dimethoxy-4-methylphenyl)methanamine)

• Product Name: (2,6-dimethoxy-4-methylphenyl)methanamine
• CAS No: 2228412-80-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6258792
• PubChem ID: 58024962
• Update Time: 2025-05-23

(2,6-dimethoxy-4-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethoxy-4-methylphenyl)methanamine
• 2228412-80-2
• EN300-1733926
• SCHEMBL12776535

• Inchi： 1S/C10H15NO2/c1-7-4-9(12-2)8(6-11)10(5-7)13-3/h4-5H,6,11H2,1-3H3
• InChI Key： XABCFCRJXKIIHM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1CN)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2,6-dimethoxy-4-methylphenyl)methanamine

Comprehensive Overview of (2,6-dimethoxy-4-methylphenyl)methanamine (CAS No. 2228412-80-2)

The compound (2,6-dimethoxy-4-methylphenyl)methanamine, identified by its CAS No. 2228412-80-2, is a specialized aromatic amine with a unique structural framework. This molecule features a benzene ring substituted with two methoxy groups at the 2 and 6 positions, a methyl group at the 4 position, and an aminomethyl functional group. Such structural characteristics make it a subject of interest in organic synthesis, medicinal chemistry, and material science. Researchers and industries are increasingly exploring its potential applications due to its versatile reactivity and compatibility with various chemical transformations.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in pharmaceutical research and agrochemical development. (2,6-dimethoxy-4-methylphenyl)methanamine has emerged as a valuable building block in these fields, particularly for the synthesis of bioactive molecules and functional materials. Its CAS No. 2228412-80-2 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key attractions of this compound lies in its electron-rich aromatic system, which facilitates electrophilic substitution reactions. This property is highly sought after in the design of ligands for catalysis and fluorescence probes. Additionally, the presence of the methanamine moiety allows for further derivatization, enabling the creation of tailored chemical entities for specific applications. As such, it is often discussed in forums and publications focusing on advanced organic chemistry and drug discovery.

The synthesis of (2,6-dimethoxy-4-methylphenyl)methanamine typically involves multi-step organic reactions, including protection-deprotection strategies and reductive amination. These methods are well-documented in peer-reviewed journals, making it accessible to chemists interested in scale-up production or method optimization. Given the rising interest in green chemistry, researchers are also exploring eco-friendly routes to produce this compound, aligning with global sustainability goals.

From a commercial perspective, suppliers of CAS No. 2228412-80-2 often highlight its high purity and consistent quality, which are critical for regulatory compliance and end-user satisfaction. The compound is available in various forms, including powders and crystalline solids, catering to diverse laboratory and industrial needs. Its stability under standard storage conditions further enhances its appeal as a reliable reagent.

In the context of emerging technologies, (2,6-dimethoxy-4-methylphenyl)methanamine is being investigated for its potential role in nanomaterials and molecular electronics. Its ability to interact with metal ions and conducting polymers opens new avenues for innovation in smart materials. This aligns with the broader trend of integrating organic compounds into next-generation devices, a topic frequently searched by engineers and material scientists.

Safety and handling of CAS No. 2228412-80-2 are also important considerations. While not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended to ensure safe usage. This aspect is often addressed in safety data sheets (SDS) and technical bulletins, which are readily available from reputable suppliers.

In summary, (2,6-dimethoxy-4-methylphenyl)methanamine (CAS No. 2228412-80-2) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, synthetic versatility, and applicability in cutting-edge research make it a valuable asset for scientists and industries alike. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping future innovations.